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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827 Get Quote

Prometryn-d14, a deuterated analog of the herbicide prometryn, requires careful handling and

disposal due to its potential hazards. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals to ensure the

proper disposal of Prometryn-d14 in a laboratory setting.

Hazard Identification and Safety Precautions
Prometryn is classified as harmful if swallowed or inhaled and is very toxic to aquatic life with

long-lasting effects.[1] It can also cause serious eye damage and skin irritation.[2] Therefore,

appropriate personal protective equipment (PPE) should be worn when handling this

compound. This includes protective gloves, clothing, and eye and face protection.[2][3] Work

should be conducted in a well-ventilated area or under a fume hood to avoid inhalation of dust.

Quantitative Data Summary
The following table summarizes the key quantitative data for Prometryn.
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Property Value Reference

Acute Oral Toxicity
LD50 (Mallard Ducks) > 4640

mg/kg
[2]

Acute Dermal Toxicity Not a skin sensitiser [2]

Eye Irritation Severe eye irritant [2]

Aquatic Toxicity
LC50 (96hr, Rainbow Trout) =

5.5 mg/L
[2]

LC50 (96hr, Bluegill Sunfish) =

7.9 mg/L
[2]

LC50 (48hr, Daphnia) = 12.66

mg/L
[2]

Environmental Fate
Average field half-life = 40 - 70

days
[2]

Physical Properties Solid [2]

Insoluble in water [1]

Density at 20 °C = 1.157 g/cm³ [1]

Step-by-Step Disposal Procedure
The proper disposal of Prometryn-d14 is crucial to prevent environmental contamination and

ensure laboratory safety. The following procedure is based on general guidelines for hazardous

chemical waste disposal.

1. Personal Protective Equipment (PPE) and Preparation:

Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.
[2][3]
Ensure a designated waste container for hazardous chemical solids is available. The
container must be properly labeled.

2. Collection of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://www.cpachem.com/msds?num=SB285&dnl=sd_-_Prometryn_%5BCAS_7287-19-6%5D_%28SB285%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB285&dnl=sd_-_Prometryn_%5BCAS_7287-19-6%5D_%28SB285%29_%28EU%29.pdf
https://www.benchchem.com/product/b12299827?utm_src=pdf-body
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://www.chemicalbook.com/msds/prometryn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully collect any unused Prometryn-d14 solid.
If dealing with a solution, absorb the liquid with an inert material (e.g., vermiculite, dry sand).
For spills, sweep or vacuum the material without creating dust.[2] Place the collected
material into a sealable container.[2]

3. Container Management:

Place the collected waste into a designated, clearly labeled, and sealable hazardous waste
container.
The label should include the chemical name ("Prometryn-d14"), the approximate quantity,
and the associated hazards (e.g., "Toxic," "Environmental Hazard").

4. Decontamination of Labware:

Rinse any contaminated labware (e.g., beakers, spatulas) three times with a suitable solvent.
Collect the rinsate as hazardous waste. Do not dispose of it down the drain.[4]

5. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.[3]
The storage area should be a designated satellite accumulation area for hazardous waste.

6. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]
On-site disposal of the concentrated product is not acceptable.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Prometryn-d14.
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Start: Unused Prometryn-d14
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Yes
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End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Prometryn-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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